5-(Benzyloxy)-4-methoxy-2-methylbenzoic acid

• IUPAC Name: 4-methoxy-2-methyl-5-phenylmethoxybenzoic acid
• InChI: InChI=1S/C16H16O4/c1-11-8-14(19-2)15(9-13(11)16(17)18)20-10-12-6-4-3-5-7-12/h3-9H,10H2,1-2H3,(H,17,18)
• InChI Key: YOLDMYUUZLLBDR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1C(=O)O)OCC2=CC=CC=C2)OC
• Molecular Formula: C16H16O4
• Molecular Weight: 272.29 g/mol

Description

5-(Benzyloxy)-4-methoxy-2-methylbenzoic acid, otherwise known as 5-BOMBA, is a chemical compound with numerous applications in scientific research. It is a key intermediate in the synthesis of many drugs, and has been the focus of numerous studies in the fields of biomedical research and pharmacology.

Scientific Research Applications

Antioxidant Activity

Research on similar phenyl ether derivatives, such as those isolated from the fungus Aspergillus carneus, has shown strong antioxidant activities. For instance, a study found that a compound analogous to 5-(Benzyloxy)-4-methoxy-2-methylbenzoic acid exhibited significant antioxidant properties, comparable to ascorbic acid (Xu et al., 2017).

Pharmaceutical Synthesis

Phthalide formation research, including reactions with similar benzoic acid derivatives, has implications in pharmaceutical synthesis. A study demonstrated how 3-hydroxy-4-methylbenzoic acid, a compound with structural similarities, can be used in lactone formation, a process relevant in pharmaceutical compound synthesis (Charlesworth et al., 1953).

Antibiotic Synthesis

Research into the synthesis of aromatic constituents of calichemicins, including similar benzoic acid derivatives, provides insights into antibiotic production. A study on the synthesis of polysubstituted aromatic carboxylic acids, like those in calichemicin antibiotics, highlights the potential of these compounds in developing new antibiotics (Laak & Scharf, 1989).

Anti-inflammatory and Analgesic Agents

Compounds structurally related to this compound have been synthesized and evaluated for their anti-inflammatory and analgesic properties. A study found that novel benzodifuranyl derivatives, similar to the compound , showed significant inhibitory activity on COX-2 enzymes, indicating their potential as anti-inflammatory and analgesic agents (Abu‐Hashem et al., 2020).

Biodegradation and Metabolism Studies

Research on the biodegradation and metabolism of similar methoxybenzoic acids by bacteria like Pseudomonas putida reveals the potential environmental and biotechnological applications of these compounds. For instance, a study showed that certain methoxybenzoic acids are oxidized to methanol, indicating a role in bioremediation or bioconversion processes (Donnelly & Dagley, 1980).

Lichen-derived Compounds

Benzyl esters derived from lichens, structurally related to this compound, have been isolated and studied for their unique properties. A study isolated such compounds from lichens, demonstrating their potential in natural product research and possibly in pharmaceutical applications (Elix & Wardlaw, 1996).